Cas no 348133-74-4 (3-Methyl-2-piperazin-1-ylquinoline)

• Product Name: 3-Methyl-2-piperazin-1-ylquinoline
• CAS No: 348133-74-4
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• MDL: MFCD08061017
• CID: 92778
• PubChem ID: 22636341
• Update Time: 2025-04-18

3-Methyl-2-piperazin-1-ylquinoline Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-(1-piperazinyl)quinoline
• 3-METHYL-2-(1-PIPERAZINO)QUINOLINE
• 3-methyl-2-piperazin-1-ylquinoline
• (3-methyl-2-quinolyl)piperazine
• 3-Methyl-2-Piperazin-1-Yl-Quinoline
• 3-methyl-2-piperazine-1-yl quinoline
• YUKANULGPVFVJO-UHFFFAOYSA-N
• 348133-74-4
• CS-0359901
• AS-62961
• SCHEMBL6770354
• 3-Methyl-2-(piperazin-1-yl)quinoline
• methyl piperazinyl quinoline
• AKOS006036918
• MFCD08061017
• DTXSID90627184
• 3-Methyl-2-piperazin-1-ylquinoline

• MDL： MFCD08061017
• Inchi： 1S/C14H17N3/c1-11-10-12-4-2-3-5-13(12)16-14(11)17-8-6-15-7-9-17/h2-5,10,15H,6-9H2,1H3
• InChI Key： YUKANULGPVFVJO-UHFFFAOYSA-N
• SMILES： N1(C2C(C)=CC3C=CC=CC=3N=2)CCNCC1

Computed Properties

• Exact Mass: 227.14200
• Monoisotopic Mass: 227.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Color/Form: crystal
• Density: 1.129
• Boiling Point: 413.027°C at 760 mmHg
• Flash Point: 203.591°C
• Refractive Index: 1.618
• PSA: 28.16000
• LogP: 2.34660
• Solubility: Not determined
• Sensitiveness: Air Sensitive